Cas no 2183519-70-0 (Tofacitinib impurity 69)

• Product name: Tofacitinib impurity 69
• CAS No: 2183519-70-0
• MF: C₁₅H₂₃N₅
• MW: 273.376622438431
• CID: 4756129

Tofacitinib impurity 69 Chemical and Physical Properties

Names and Identifiers

• TOFACITINIB IMPURITY 69
• Tofacitinib impurity 69

• Inchi： 1S/C15H23N5/c1-4-20-8-6-11(2)13(9-20)19(3)15-12-5-7-16-14(12)17-10-18-15/h5,7,10-11,13H,4,6,8-9H2,1-3H3,(H,16,17,18)/t11-,13+/m1/s1
• InChI Key： JOLRUZHAEFJTLN-YPMHNXCESA-N
• SMILES： N1(CC)CC[C@@H](C)[C@H](C1)N(C)C1C2C=CNC=2N=CN=1

Computed Properties

• Exact Mass: 273.195346g/mol
• Monoisotopic Mass: 273.195346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48
• XLogP3: 2.5
• Molecular Weight: 273.38g/mol